Cas no 869943-42-0 (2-(2-Methyl-1-piperidinyl)phenylmethanamine)

2-(2-Methyl-1-piperidinyl)phenylmethanamine structure
869943-42-0 structure
Product Name:2-(2-Methyl-1-piperidinyl)phenylmethanamine
CAS No:869943-42-0
MF:C13H20N2
MW:204.311303138733
CID:659875
PubChem ID:19621404
Update Time:2025-04-19

2-(2-Methyl-1-piperidinyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2-(2-methyl-1-piperidinyl)-
    • [2-(2-methylpiperidin-1-yl)phenyl]methanamine
    • (2-(2-Methylpiperidin-1-yl)phenyl)methanamine
    • [2-(2-Methyl-1-piperidinyl)phenyl]methanamine
    • AKOS022182175
    • 1-[2-(2-Methylpiperidin-1-yl)phenyl]methanamine
    • 869943-42-0
    • DTXSID10599132
    • SCHEMBL4629735
    • AKOS000261380
    • 2-(2-Methyl-1-piperidinyl)phenylmethanamine
    • Inchi: 1S/C13H20N2/c1-11-6-4-5-9-15(11)13-8-3-2-7-12(13)10-14/h2-3,7-8,11H,4-6,9-10,14H2,1H3
    • InChI Key: NADCYVQOPOFMSQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2CN)CCCCC1C

Computed Properties

  • Exact Mass: 204.162648646g/mol
  • Monoisotopic Mass: 204.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 336.0±25.0 °C at 760 mmHg
  • Flash Point: 141.4±18.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2-Methyl-1-piperidinyl)phenylmethanamine Security Information

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